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Compound of Interest

Compound Name: 6-Fluorobenzofuran

CAS No.: 24410-60-4

Cat. No.: B2850049

Get Quote

Precise characterization is the first line of defense in chemical safety. The following data

establishes the baseline for identification and quality control.
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Property Specification Technical Insight

Chemical Name
6-Fluoro-3H-isobenzofuran-1-

one

IUPAC nomenclature; defines

the lactone functionality.

CAS Number 23932-84-5
Unique identifier; verify against

CoA before use.

Molecular Formula C₈H₅FO₂
High oxygen content relative to

benzofuran ethers.

Molecular Weight 152.12 g/mol

Useful for stoichiometric

calculations in coupling

reactions.

Physical State Solid (Crystalline)
Typically white to off-white

powder.

Melting Point 111.5 – 112 °C
Sharp melting range indicates

high purity (>98%).

Boiling Point ~306 °C (Predicted)
High boiling point suggests low

volatility at RT.

Solubility DMSO, Methanol, DCM

Limited solubility in water;

requires organic solvents for

cleaning.

Part 2: Comprehensive Hazard Analysis (GHS)
While CAS 23932-84-5 is not classified as acutely toxic (Category 1 or 2), its reactivity as an

electrophilic lactone necessitates strict control of exposure routes.

Signal Word:WARNING

GHS Hazard Classifications
Skin Irritation (Category 2) - H315: Causes skin irritation. The lactone ring can undergo ring-

opening upon contact with nucleophilic residues on skin proteins, leading to dermatitis.
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Eye Irritation (Category 2A) - H319: Causes serious eye irritation. Solid particulates can

cause mechanical abrasion and chemical inflammation.

STOT-SE (Category 3) - H335: May cause respiratory irritation. Inhalation of dust during

weighing or transfer is the primary risk vector.

Toxicological Context for Scale-Up
Unlike simple solvents, 6-fluorophthalide is a bioactive intermediate. Its structural similarity to

other benzofuran derivatives implies potential for biological interaction. In drug development,

intermediates are often treated as "potent by default" until proven otherwise.

Sensitization Risk: Repeated dermal exposure may induce sensitization due to the reactive

lactone moiety.

Systemic Effects: No specific specific target organ toxicity (repeated exposure) data is widely

available, mandating a precautionary "containment-first" approach.

Part 3: Risk Management in Synthetic Workflows
As a Senior Application Scientist, I recommend integrating safety directly into the synthetic

workflow. The following protocol minimizes exposure while preserving the anhydrous integrity

often required for subsequent steps (e.g., phosphonate formation).

Operational Workflow Diagram
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Figure 1: Operational safety workflow for handling solid 6-fluorophthalide.

Specific Handling Protocols
Dust Control: The primary hazard is inhalation of dust. All weighing must occur inside a

certified chemical fume hood. Use an anti-static gun if the powder is static-prone to prevent

dispersal.

Glove Selection: Standard nitrile gloves (0.11 mm) are sufficient for incidental contact.

However, if dissolving in DCM or THF, check breakthrough times for the solvent, as the

solute can be carried through the glove barrier.

Moisture Protection: While not pyrophoric, the lactone ring can hydrolyze over time in moist

air, degrading purity. Store containers tightly sealed with desiccant packs.
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Part 4: Emergency Response Protocols
These protocols must be posted near the point of use.

Scenario Immediate Action Scientific Rationale

Eye Contact

Rinse cautiously with water for

15+ mins. Remove contact

lenses if present.

Hydrolysis of the lactone on

the corneal surface can

change local pH; immediate

dilution is critical.

Skin Contact

Wash with soap and water. Do

not use organic solvents

(ethanol/acetone).

Solvents may increase skin

permeability, driving the

compound deeper into the

dermis.

Inhalation

Move to fresh air. If breathing

is difficult, administer oxygen

(trained personnel only).

Irritation of the bronchial lining

can cause bronchospasm;

fresh air stops the exposure

source.

Spill (Solid)
Wet sweep or vacuum (HEPA).

Avoid dry sweeping.

Dry sweeping generates dust

aerosols (H335 hazard).

Wetting prevents airborne

particles.

Part 5: Experimental Context (The "Why")
Understanding the utility of CAS 23932-84-5 reinforces the need for purity and safety. This

compound is not merely a reagent; it is a Pharmacophore Scaffold.

The Olaparib Connection
6-Fluorophthalide is the starting material for the phthalazinone core of Olaparib (a PARP

inhibitor used in ovarian cancer therapy). The synthesis typically involves:

Activation: Reaction with dimethyl phosphite to form a phosphonate.

Coupling: Horner-Wadsworth-Emmons reaction with an aldehyde.
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Cyclization: Hydrazine-mediated ring closure to form the phthalazinone.

Why Safety Matters Here: Contamination of 6-fluorophthalide (e.g., by hydrolysis products) can

poison the base used in the subsequent phosphonate step, leading to lower yields and difficult

purification of the high-value API intermediate.

Synthetic Pathway Diagram
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Figure 2: Synthetic utility of 6-fluorophthalide in constructing the PARP inhibitor scaffold.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2850049/docs?utm_src=pdf-body-img#part-1-physicochemical-profile-identification-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2850049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 11171082, 6-fluoro-3H-isobenzofuran-1-one. Retrieved from [Link]

Royal Society of Chemistry.Green Chemistry: A scalable and eco-friendly total synthesis of

poly(ADP-ribose) polymerase inhibitor Olaparib.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A scalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor
Olaparib - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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